[1-(Aminomethyl)-2-methylcyclopentyl]methanol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• SMILES: CC1CCCC1(CN)CO
• InChI: InChI=1S/C8H17NO/c1-7-3-2-4-8(7,5-9)6-10/h7,10H,2-6,9H2,1H3
• InChIKey: LBKNKSSJHRKUTI-UHFFFAOYSA-N

Key Physicochemical and Structural Properties of [1-(Aminomethyl)-2-methylcyclopentyl]methanol (CAS 1503054‑32‑7)

[1-(Aminomethyl)-2-methylcyclopentyl]methanol is a C₈H₁₇NO amino alcohol building block that features a fully saturated cyclopentane ring bearing a geminal aminomethyl–hydroxymethyl pair and a single methyl substituent at the 2‑position [1]. The compound possesses two undefined stereogenic centers, a molecular weight of 143.23 g mol⁻¹, a computed logP of 0.7 (XLogP3) / 0.43 (vendor‑reported), and a topological polar surface area of 46.3 Ų [1]. Its fraction of sp³‑hybridized carbons (Fsp³) is 1.00, reflecting the absence of aromatic or unsaturated moieties .

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source

Why [1-(Aminomethyl)-2-methylcyclopentyl]methanol Cannot Be Replaced by Its Closest In‑Class Analog

The closest commercially available analog, [1‑(aminomethyl)cyclopentyl]methanol (CAS 2239‑31‑8), lacks the 2‑methyl group that is present on the target compound. This seemingly minor structural difference alters the ring conformation, increases steric bulk adjacent to the quaternary center, and raises the calculated logP (ΔlogP ≈ 0.3–0.4 units), all of which can significantly affect molecular recognition, metabolic stability, and downstream synthetic reactivity [1][2]. Therefore, wholesale substitution without re‑optimization is not scientifically justified.

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source
• [2] PubChem (2026) Compound Summary for CID 275585 – [1-(Aminomethyl)cyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/275585 (Accessed: 2026‑05‑10). View Source

Quantitative Differentiation Evidence for [1-(Aminomethyl)-2-methylcyclopentyl]methanol Versus Closest Analogs

Increased Lipophilicity Relative to the Des‑Methyl Analog (ΔlogP)

The target compound exhibits a computed XLogP3 of 0.7 and a vendor‑reported logP of 0.43, whereas the des‑methyl comparator [1‑(aminomethyl)cyclopentyl]methanol (CAS 2239‑31‑8) has an XLogP3 of 0.3 [1][2]. The introduction of the 2‑methyl group therefore raises lipophilicity by approximately 0.3–0.4 log units, consistent with the expected contribution of a methylene increment.

Evidence Dimension	Computed lipophilicity (XLogP3) / vendor‑reported logP
Target Compound Data	XLogP3 = 0.7; vendor‑reported logP = 0.43
Comparator Or Baseline	[1-(Aminomethyl)cyclopentyl]methanol, XLogP3 = 0.3
Quantified Difference	ΔlogP ≈ +0.3 to +0.4 units
Conditions	Computed values – XLogP3 algorithm (PubChem 2024.11.20 release); vendor‑reported logP (Fluorochem, method unspecified)

Why This Matters

Higher lipophilicity can improve passive membrane permeability while potentially reducing aqueous solubility; this trade‑off must be considered when selecting a building block for CNS‑targeted or cellular probes.

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source
• [2] PubChem (2026) Compound Summary for CID 275585 – [1-(Aminomethyl)cyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/275585 (Accessed: 2026‑05‑10). View Source

Molecular Weight and Heavy Atom Count Differentiate the Methylated Scaffold

With a molecular weight of 143.23 g mol⁻¹ and 10 heavy atoms, the target compound is heavier than its des‑methyl counterpart (MW = 129.20 g mol⁻¹, 9 heavy atoms) [1][2]. This difference places the target compound in a distinct property space for fragment‑based screening libraries, where moving from 9 to 10 heavy atoms can alter binding‑site complementarity.

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 143.23 g mol⁻¹; 10 heavy atoms
Comparator Or Baseline	[1-(Aminomethyl)cyclopentyl]methanol, MW = 129.20 g mol⁻¹; 9 heavy atoms
Quantified Difference	ΔMW = +14.03 g mol⁻¹; +1 heavy atom
Conditions	Computed values from PubChem (2024.11.20 release)

Why This Matters

For procurement decisions in fragment‑based drug discovery, the exact heavy‑atom count determines whether a compound fits within the ‘rule‑of‑three’ fragment space, influencing screening hit rates and subsequent elaboration strategies.

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source
• [2] PubChem (2026) Compound Summary for CID 275585 – [1-(Aminomethyl)cyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/275585 (Accessed: 2026‑05‑10). View Source

Higher Fraction of sp³ Carbons (Fsp³) Supports Enhanced 3D Character

The target compound achieves an Fsp³ value of 1.00, indicating that every carbon atom is sp³‑hybridized . In contrast, the des‑methyl analog also reaches Fsp³ = 1.00 [1], but the additional methyl group in the target scaffold simultaneously increases the number of rotatable bonds, offering a subtly different conformational profile while maintaining full saturation.

Evidence Dimension	Fraction of sp³‑hybridized carbons (Fsp³)
Target Compound Data	Fsp³ = 1.00 (C₈ fully saturated)
Comparator Or Baseline	[1-(Aminomethyl)cyclopentyl]methanol, Fsp³ = 1.00
Quantified Difference	Equal Fsp³; differentiation arises from added steric bulk and rotatable bond count (target: 2 rotatable bonds vs. comparator: 1 rotatable bond)
Conditions	Computed values – PubChem 2024.11.20 release; vendor‑reported Fsp³ (Fluorochem)

Why This Matters

High Fsp³ is associated with improved clinical success rates in drug discovery; the additional rotatable bond in the target compound provides greater conformational flexibility for targeting protein pockets, while retaining a fully saturated scaffold.

• [1] PubChem (2026) Compound Summary for CID 275585 – [1-(Aminomethyl)cyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/275585 (Accessed: 2026‑05‑10). View Source

Stereochemical Complexity: Two Undefined Stereocenters Enabling Diastereomeric Diversification

The target compound contains two undefined atom stereocenters, as recorded in PubChem [1]. The comparator [1‑(aminomethyl)cyclopentyl]methanol has zero stereocenters [2]. This stereochemical richness allows the target to be procured as a racemic mixture and, if desired, resolved into individual stereoisomers for structure–activity relationship studies.

Evidence Dimension	Number of undefined stereocenters
Target Compound Data	2 undefined atom stereocenters
Comparator Or Baseline	[1-(Aminomethyl)cyclopentyl]methanol, 0 stereocenters
Quantified Difference	+2 stereocenters
Conditions	PubChem computed properties (2024.11.20 release)

Why This Matters

Procurement teams seeking chiral building blocks for medicinal chemistry can use the target compound’s stereochemical complexity to explore diastereomeric SAR, a capability that the achiral comparator cannot support.

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source
• [2] PubChem (2026) Compound Summary for CID 275585 – [1-(Aminomethyl)cyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/275585 (Accessed: 2026‑05‑10). View Source

Geminal 1,1‑Bifunctional Scaffold Offers a Conformationally Constrained Quaternary Center

Both the target compound and its des‑methyl analog feature a quaternary carbon at the 1‑position bearing the aminomethyl and hydroxymethyl groups [1][2]. However, the additional 2‑methyl substituent in the target compound introduces a 1,2‑steric interaction that can bias the cyclopentane ring pucker, potentially influencing the relative orientation of the amine and alcohol functional groups.

Evidence Dimension	Conformational constraint from geminal substitution pattern
Target Compound Data	Quaternary C1 center with C1–C2 methyl substitution; cyclopentane ring pucker influenced by 1,2‑steric interaction
Comparator Or Baseline	[1-(Aminomethyl)cyclopentyl]methanol, quaternary C1 center without adjacent methyl; unperturbed cyclopentane pucker
Quantified Difference	Qualitative difference in ring conformation; no quantitative puckering parameters available from experimental data
Conditions	Structural inference based on SMILES comparison (target: CC1CCCC1(CN)CO; comparator: C1CCC(CN)(CO)C1)

Why This Matters

Conformational pre‑organization around a quaternary center can improve binding affinity and selectivity in target‑based drug discovery; the added methyl group in the target compound provides a handle for tuning this pre‑organization.

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source
• [2] PubChem (2026) Compound Summary for CID 275585 – [1-(Aminomethyl)cyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/275585 (Accessed: 2026‑05‑10). View Source

Procurement‑Guiding Application Scenarios for [1-(Aminomethyl)-2-methylcyclopentyl]methanol (CAS 1503054‑32‑7)

Fragment‑Based Drug Discovery (FBDD) Library Design Requiring a Compact, Fully Saturated Chiral Scaffold

With MW = 143 Da, 10 heavy atoms, and Fsp³ = 1.0, the target compound fits within the ‘rule‑of‑three’ fragment space while offering two stereocenters and a quaternary center for conformational constraint [1]. It can serve as an advanced fragment core where the additional methyl group distinguishes it from simpler achiral amino alcohols, potentially generating more shape‑diverse hit matter.

Synthesis of Gabapentin‑Inspired Analogues with Altered Ring‑Size and Substitution Patterns

The 1‑(aminomethyl)‑2‑methylcyclopentane scaffold is structurally related to gabapentin, but the cyclopentane core and the exocyclic hydroxymethyl group replace the cyclohexane acetic acid moiety [1]. The target compound can be used as a key intermediate for exploring the impact of ring contraction and geminal oxygenation on α₂δ‑ligand pharmacology.

Chiral Amino Alcohol Building Block for Asymmetric Ligand or Catalyst Synthesis

The presence of both primary amine and primary alcohol functional groups on a stereochemically rich cyclopentane scaffold makes this compound a candidate for generating chiral oxazoline or imine ligands [1]. The methyl substituent at the 2‑position offers a subtle steric tuning element that is absent in the des‑methyl analog.

Conformationally Constrained Linker for PROTAC® or Bifunctional Degrader Design

The rigid cyclopentane core with a geminal exit vector pattern can act as a linker element that restricts the relative orientation of two ligase‑ or target‑binding moieties [1]. The 2‑methyl group introduces a chiral center that may help optimize ternary complex formation, a feature not available with the simpler [1‑(aminomethyl)cyclopentyl]methanol scaffold.

• [1] PubChem (2026) Compound Summary for CID 79679623 – [1-(Aminomethyl)-2-methylcyclopentyl]methanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/79679623 (Accessed: 2026‑05‑10). View Source